Cas no 55370-29-1 (6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid)
55370-29-1 structure
Product Name:6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid
CAS No:55370-29-1
MF:C6H3BrO4S
MW:251.054620027542
CID:2145526
PubChem ID:12197948
Update Time:2025-04-21
6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid
- DB-318083
- 3,4-Methylenedioxy-2-bromo-5-carboxy thiophene
- RWMUCWSCZCYSIU-UHFFFAOYSA-N
- 55370-29-1
- SCHEMBL8538661
-
- Inchi: 1S/C6H3BrO4S/c7-5-3-2(10-1-11-3)4(12-5)6(8)9/h1H2,(H,8,9)
- InChI Key: RWMUCWSCZCYSIU-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=C(C(=O)O)S1)OCO2
Computed Properties
- Exact Mass: 249.89354Da
- Monoisotopic Mass: 249.89354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84Ų
6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
55370-29-1 (6-bromo-Thieno[3,4-d]-1,3-dioxole-4-carboxylic acid) Related Products
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- 852054-42-3(7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carbaldehyde)
- 884507-58-8(Thieno[3,4-b]-1,4-dioxin-5-methanol,7-bromo-2,3-dihydro-)
- 55370-28-0(ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)
- 55370-06-4(Thieno[3,4-d]-1,3-dioxole-4,6-dicarboxylic acid)
- 1707372-03-9(5-Bromo-4-(2-methoxyethoxy)thiophene-2-carboxylic acid)
- 181063-64-9(Methyl 5-bromo-3-methoxythiophene-2-carboxylate)
- 879896-63-6(7-Bromo-2,3-dihydrothieno3,4-b1,4dioxine-5-carboxylic Acid)
- 876938-57-7(2-THIOPHENECARBOXYLIC ACID, 5-BROMO-3-ETHOXY-, METHYL ESTER)
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